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Compound of Interest

Compound Name: 2-Bromoterephthalic acid

Cat. No.: B1265625 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Bromoterephthalic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Bromoterephthalic
acid (CAS No. 586-35-6), a compound utilized in organic synthesis and as an intermediate in

the production of pharmaceuticals, dyes, and agrochemicals.[1] Due to its hazardous

properties, strict adherence to safety protocols is imperative to ensure the well-being of

laboratory personnel and to prevent environmental contamination.

Hazard Identification and Classification
2-Bromoterephthalic acid is classified as a hazardous substance. It is toxic if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[2][3][4][5]

Table 1: GHS Hazard Classification

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1265625?utm_src=pdf-interest
https://www.benchchem.com/product/b1265625?utm_src=pdf-body
https://www.benchchem.com/product/b1265625?utm_src=pdf-body
https://www.benchchem.com/product/b1265625?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5323524.htm
https://www.benchchem.com/product/b1265625?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91008G5E.TXT
https://pubchem.ncbi.nlm.nih.gov/compound/Bromoterephthalic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed[2][4]

Skin Irritation 2
H315: Causes skin irritation[2]

[3][4]

Serious Eye Irritation 2A
H319: Causes serious eye

irritation[2][3][4][5]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[2][3][4][5]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Bromoterephthalic acid is crucial for

its safe handling and storage.

Table 2: Physicochemical Data

Property Value

Appearance White to off-white crystalline powder[6]

Molecular Formula C₈H₅BrO₄[7]

Molecular Weight 245.03 g/mol [8][9]

CAS Number 586-35-6[2][8]

Melting Point 295-297 °C (lit.)[8][9]

Water Solubility Very soluble

pKa 2.44 ± 0.10 (Predicted)

Stability
Stable under normal temperatures and

pressures[10]
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Safe Handling and Personal Protective Equipment
(PPE)
Due to its toxicity and irritant properties, stringent precautions must be taken when handling 2-
Bromoterephthalic acid.

Engineering Controls
Ventilation: All handling of 2-Bromoterephthalic acid should be conducted in a well-

ventilated area.[6][10] For procedures that may generate dust, a chemical fume hood is

required.[10]

Eye Wash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible and in close proximity to the workstation.[6][10]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory to prevent exposure.

Table 3: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specification

Eye/Face Protection

Safety glasses with side shields or chemical

splash goggles are required.[10] For handling

larger quantities or when there is a significant

risk of splashing, a face shield should be worn.

[8]

Skin Protection

Wear a lab coat and appropriate chemical-

resistant gloves (e.g., nitrile gloves).[2][10] For

tasks with a high risk of contamination, double-

gloving and disposable sleeves are

recommended.

Respiratory Protection

For operations that may generate dust, a

NIOSH/MSHA or European Standard EN 143

approved respirator with a P2 cartridge is

necessary.[6][8]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Table 4: First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[2][3][10]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water for at least 15 minutes. Seek

immediate medical attention.[2][3][10]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, including under the

eyelids. Remove contact lenses if present and

easy to do so. Continue rinsing. Seek immediate

medical attention.[2][3][10]

Ingestion

Do not induce vomiting.[2] Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2][3]

Storage and Disposal
Proper storage and disposal are essential to prevent accidents and environmental

contamination.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

Keep away from incompatible substances such as strong bases, reducing agents, and

oxidizing agents.[10]

The storage area should be locked.[2]

Disposal
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Dispose of 2-Bromoterephthalic acid and its containers in accordance with local, regional,

national, and international regulations.[2]

As a halogenated organic compound, it should be collected in a designated waste container

for halogenated solid waste.

Accidental Release Measures
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Small Spills:

Ensure proper PPE is worn.

Avoid generating dust.

Carefully scoop the spilled solid into a suitable, labeled container for disposal.

Clean the spill area with a damp cloth or paper towel to remove any remaining residue.

Large Spills:

Evacuate the area and prevent entry.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material.

Collect the spilled material and absorbent into a labeled container for disposal.

Experimental Protocols for Hazard Evaluation
While specific experimental reports on the toxicology of 2-Bromoterephthalic acid are not

readily available in the public domain, the following are detailed methodologies based on

OECD guidelines for assessing the hazards associated with this type of chemical.
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Acute Oral Toxicity (Based on OECD Guideline 423)
Objective: To determine the acute oral toxicity of a substance.

Test Animals: Typically, rats are used.

Methodology:

Animals are fasted prior to dosing.

A single dose of the substance is administered by gavage.

Animals are observed for mortality, clinical signs of toxicity, and body weight changes for

at least 14 days.

A stepwise procedure is used with a limited number of animals at each step. The outcome

of each step determines the dose for the next.

At the end of the observation period, all surviving animals are euthanized and subjected to

a gross necropsy.

Acute Dermal Toxicity (Based on OECD Guideline 402)
Objective: To assess the potential for a substance to cause toxicity through dermal exposure.

Test Animals: Rats, rabbits, or guinea pigs are commonly used.

Methodology:

Approximately 24 hours before the test, the fur is clipped from the dorsal area of the

animals.

The test substance is applied uniformly over a shaved area of at least 10% of the body

surface.

The treated area is covered with a porous gauze dressing and a non-irritating tape.

The animals are observed for signs of toxicity and mortality for at least 14 days.
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Body weights are recorded weekly.

At the conclusion of the study, a gross necropsy is performed on all animals.

Skin Irritation (Based on OECD Guideline 404)
Objective: To determine the potential of a substance to cause skin irritation.

Test Animals: Typically, albino rabbits are used.

Methodology:

A small area of the animal's skin is shaved.

A small amount of the test substance is applied to the shaved skin and covered with a

gauze patch.

The patch is removed after a 4-hour exposure period.

The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

The degree of irritation is scored according to a standardized scale.

Eye Irritation (Based on OECD Guideline 405)
Objective: To assess the potential of a substance to cause eye irritation or damage.

Test Animals: Typically, albino rabbits are used.

Methodology:

A small amount of the test substance is instilled into one eye of each animal. The other

eye serves as a control.

The eyes are examined for corneal opacity, iris lesions, conjunctival redness, and

chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.

The severity of the eye reactions is scored.
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Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 2-
Bromoterephthalic acid in a laboratory setting.
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Caption: A logical workflow for the safe handling of 2-Bromoterephthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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